Cas no 902584-66-1 (2-3-(benzenesulfonyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethoxyphenyl)acetamide)

• Product Name: 2-3-(benzenesulfonyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethoxyphenyl)acetamide
• CAS No: 902584-66-1
• MF: C₂₅H₂₁FN₂O₅S
• MW: 480.508048772812
• CID: 6435972
• PubChem ID: 20869283
• Update Time: 2025-05-20

2-3-(benzenesulfonyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-3-(benzenesulfonyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethoxyphenyl)acetamide
• VU0626359-1
• 2-[3-(benzenesulfonyl)-6-fluoro-4-oxoquinolin-1-yl]-N-(4-ethoxyphenyl)acetamide
• 2-[3-(benzenesulfonyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl]-N-(4-ethoxyphenyl)acetamide
• AKOS001820810
• N-(4-ethoxyphenyl)-2-(6-fluoro-4-oxo-3-(phenylsulfonyl)quinolin-1(4H)-yl)acetamide
• 902584-66-1
• F3407-2058

• Inchi： 1S/C25H21FN2O5S/c1-2-33-19-11-9-18(10-12-19)27-24(29)16-28-15-23(34(31,32)20-6-4-3-5-7-20)25(30)21-14-17(26)8-13-22(21)28/h3-15H,2,16H2,1H3,(H,27,29)
• InChI Key： BTIARYWHDGUCTM-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OCC)C=C1)(=O)CN1C2=C(C=C(F)C=C2)C(=O)C(S(C2=CC=CC=C2)(=O)=O)=C1

Computed Properties

• Exact Mass: 480.11552111g/mol
• Monoisotopic Mass: 480.11552111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 872
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 101Ų

Additional information on 2-3-(benzenesulfonyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethoxyphenyl)acetamide

Introduction to 2-3-(benzenesulfonyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethoxyphenyl)acetamide (CAS No. 902584-66-1)

The compound 2-3-(benzenesulfonyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethoxyphenyl)acetamide, identified by its CAS number 902584-66-1, represents a significant advancement in the field of medicinal chemistry. This intricate molecule, featuring a quinoline core modified with fluoro, sulfonyl, and acetylamide functional groups, has garnered attention for its potential applications in the development of novel therapeutic agents. The structural complexity of this compound not only underscores its synthetic sophistication but also hints at its multifaceted biological activities.

Recent research in the domain of heterocyclic chemistry has highlighted the importance of quinoline derivatives in drug discovery. Quinolines, particularly those with fluoro substituents, have been extensively studied due to their ability to modulate various biological pathways. The presence of a benzenesulfonyl group in 2-3-(benzenesulfonyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethoxyphenyl)acetamide introduces additional pharmacophoric elements that can influence binding affinity and selectivity. This modification has been shown to enhance the interaction with specific target proteins, making it a promising scaffold for the design of small-molecule inhibitors.

The fluoro atom at the 6-position of the quinoline ring is another critical feature that contributes to the compound's pharmacological profile. Fluorine substitution is well-documented for its ability to improve metabolic stability, lipophilicity, and binding interactions. In this context, the fluoro group in 2-3-(benzenesulfonyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethoxyphenyl)acetamide likely plays a pivotal role in optimizing its pharmacokinetic properties. This has been supported by computational studies that predict favorable interactions between the fluoro atom and biological targets, such as enzymes and receptors.

The acetamide moiety at the N-position of the benzene ring further enriches the structural diversity of this compound. Acetylamides are known for their versatility in medicinal chemistry, often serving as key pharmacophores in drug candidates. The N-(4-ethoxyphenyl) part of the acetamide group introduces an ethoxy substituent, which can modulate electronic properties and solubility. This particular arrangement has been explored in various drug discovery programs due to its potential to enhance bioavailability and reduce toxicity.

One of the most compelling aspects of 2-3-(benzenesulfonyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-et h oxyphenyl)acetamide is its potential as a lead compound for therapeutic intervention. Preclinical studies have begun to unravel its mechanism of action, particularly in contexts related to inflammation and immune modulation. The combination of a quinoline scaffold with sulfonyl and acetylamide functionalities suggests that this compound may exhibit dual functionality, targeting multiple pathways simultaneously. Such multifaceted activity is highly desirable in modern drug design, as it can lead to more effective and less side-effect-inducing treatments.

The synthesis of 2-3-(benzenesulfonyl)-6-fluoro -4-o x o -1 , 4 -dihydroquinolin -1 -y l -N -( 4 -ethoxyphen y l)acetamide presents a fascinating challenge for synthetic chemists. The multi-step process involves careful regioselective functionalization of the quinoline core, followed by introduction of the sulfonyl and acetylamide groups. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to achieve high yields and purity. These methodologies not only highlight the synthetic prowess required but also contribute to the development of scalable processes for future drug production.

In terms of biological evaluation, preliminary assays have shown promising results for 2 -3 -(benzenesulfonyl)-6-fluoro -4-o x o -1 , 4 -dihydroquinolin -1 -y l -N -( 4 -ethoxyphen y l)acetamide in inhibiting key enzymes involved in inflammatory responses. The presence of both sulfonyl and fluoro groups appears to synergistically enhance binding affinity to these targets. Further investigations are underway to elucidate detailed interaction profiles and optimize potency. These studies are complemented by molecular modeling efforts that aim to rationalize structure-function relationships and guide future modifications.

The impact of this compound extends beyond its immediate therapeutic applications. It serves as a valuable building block for derivative design, allowing medicinal chemists to explore new chemical spaces while leveraging known pharmacophoric elements. The success of similar quinoline derivatives in treating various diseases underscores the potential of this scaffold for further development. As research progresses, it is anticipated that 2 -3 -(benzenesulfonyl)-6-fluoro -4-o x o -1 , 4 -dihydroquinolin -1 -y l -N -( 4 -ethoxyphen y l)acetamide will emerge as a key player in addressing unmet medical needs.

Looking ahead, the integration of computational chemistry and high-throughput screening technologies will be instrumental in accelerating the discovery process for compounds like 2 -3 -(benzenesulfonyl)-6-fluoro -4-o x o -1 , 4 -dihydroquinolin -1 -y l-N -( 4 ethoxy phen y l)acetamide . By combining experimental data with predictive modeling, researchers can more efficiently identify lead compounds with optimized properties. This interdisciplinary approach aligns well with current trends in pharmaceutical innovation, where collaboration across traditional boundaries is essential for breakthroughs.

In conclusion,2 -3 -(benzenesulfonyl)-6-fluoro -4-o x o -1 , 4 dihydroquinolin 1 y l-N -( 4 ethoxy phen y l)acetamide (CAS No. 90258 44 - 66 - 1) stands as a testament to the ingenuity and dedication within medicinal chemistry. Its complex structure, multifaceted biological potential, and promising preclinical results position it as a significant candidate for further exploration. As research continues, it is likely that this compound will contribute substantially to our understanding and treatment strategies across multiple therapeutic areas.